molecular formula C17H20N2O3 B6777639 N-(2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-4-yl)-2-methyl-1,3-benzoxazole-5-carboxamide

N-(2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-4-yl)-2-methyl-1,3-benzoxazole-5-carboxamide

Cat. No.: B6777639
M. Wt: 300.35 g/mol
InChI Key: TZJVZGFUNCDIHR-UHFFFAOYSA-N
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Description

N-(2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-4-yl)-2-methyl-1,3-benzoxazole-5-carboxamide is a complex organic compound with potential applications in various scientific fields. This compound features a benzofuran ring fused with a benzoxazole ring, making it a unique structure in organic chemistry.

Properties

IUPAC Name

N-(2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-4-yl)-2-methyl-1,3-benzoxazole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H20N2O3/c1-10-18-14-9-11(5-6-16(14)22-10)17(20)19-13-3-2-4-15-12(13)7-8-21-15/h5-6,9,12-13,15H,2-4,7-8H2,1H3,(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TZJVZGFUNCDIHR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC2=C(O1)C=CC(=C2)C(=O)NC3CCCC4C3CCO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H20N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

300.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

The synthesis of N-(2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-4-yl)-2-methyl-1,3-benzoxazole-5-carboxamide involves multiple steps, typically starting with the preparation of the benzofuran and benzoxazole intermediates. These intermediates are then coupled under specific reaction conditions to form the final compound. Industrial production methods may involve optimizing these steps for higher yields and purity, often using catalysts and controlled environments to ensure consistency.

Chemical Reactions Analysis

N-(2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-4-yl)-2-methyl-1,3-benzoxazole-5-carboxamide can undergo various chemical reactions, including:

    Oxidation: This reaction can introduce oxygen-containing functional groups into the compound.

    Reduction: This reaction can remove oxygen-containing functional groups or add hydrogen atoms.

    Substitution: This reaction can replace one functional group with another, often using reagents like halogens or nucleophiles.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

N-(2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-4-yl)-2-methyl-1,3-benzoxazole-5-carboxamide has several scientific research applications:

    Chemistry: It can be used as a building block for synthesizing more complex molecules.

    Biology: It may serve as a probe for studying biological processes due to its unique structure.

    Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-(2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-4-yl)-2-methyl-1,3-benzoxazole-5-carboxamide involves its interaction with molecular targets such as enzymes or receptors. The compound’s unique structure allows it to bind to specific sites, modulating the activity of these targets and influencing various biochemical pathways.

Comparison with Similar Compounds

Compared to other similar compounds, N-(2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-4-yl)-2-methyl-1,3-benzoxazole-5-carboxamide stands out due to its fused benzofuran and benzoxazole rings. Similar compounds include:

  • N-(2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-4-yl)-2-pyridin-2-yl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-amine.
  • 1-(2,3,3a,4,5,6,7,7a-Octahydro-1-benzofuran-4-yl)-3-(1-naphthalen-1-ylethyl)urea.

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